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Compound of Interest

Compound Name: Methyl 2-ethyl-3-methylbutyrate

Cat. No.: B8614289

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Methyl 2-ethyl-3-methylbutyrate,
including its chemical and physical properties, potential synthesis and analytical
methodologies, and a discussion of its context within broader research areas. This document is
intended to serve as a foundational resource for professionals in the fields of chemistry and
drug development.

Chemical Identity and Properties

Methyl 2-ethyl-3-methylbutyrate is an organic compound classified as a fatty acid ester. Its
unique branched structure influences its physical and chemical characteristics.

CAS Number: 32444-33-0[1]

Table 1: Chemical Identifiers for Methyl 2-ethyl-3-methylbutyrate[1]
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Identifier

Value

IUPAC Name

methyl 2-ethyl-3-methylbutanoate

Molecular Formula

CsH1602

InChl

InChl=1S/C8H1602/c1-5-7(6(2)3)8(9)10-4/h6-
7H,5H2,1-4H3

InChlKey

DZSHIJVHEBKGUGV-UHFFFAOYSA-N

Canonical SMILES

CCC(C(C)C)C(=0)0C

Table 2: Computed Physical and Chemical Properties of Methyl 2-ethyl-3-methylbutyrate[1]

Property Value
Molecular Weight 144.21 g/mol
XLogP3 2.3
Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 5

Exact Mass

144.115029749 Da

Monoisotopic Mass

144.115029749 Da

Topological Polar Surface Area 26.3 A2
Heavy Atom Count 10
Complexity 108

Synthesis Protocols

While a specific, peer-reviewed synthesis for Methyl 2-ethyl-3-methylbutyrate is not readily
available in the literature, its structure lends itself to common esterification methods. The most
direct and classical approach would be the Fischer esterification of 2-ethyl-3-methylbutanoic
acid with methanol.
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This acid-catalyzed esterification is a reversible reaction where a carboxylic acid and an alcohol
react to form an ester and water.[2][3] To achieve a high yield, the equilibrium must be shifted
towards the products, typically by using an excess of one reactant (usually the alcohol) or by
removing water as it is formed.[2][3]

Experimental Protocol:

o Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, dissolve 2-ethyl-3-methylbutanoic acid in an excess of anhydrous methanol
(e.g., 10-20 molar equivalents).

o Catalyst Addition: Slowly and cautiously add a catalytic amount of a strong acid, such as
concentrated sulfuric acid or p-toluenesulfonic acid (e.g., 1-5 mol%), to the solution.[4]

o Reaction: Heat the mixture to reflux and maintain the temperature for several hours (e.g., 2-8
hours). The reaction progress can be monitored by thin-layer chromatography (TLC) or gas
chromatography (GC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Neutralize the
acid catalyst by carefully adding a saturated solution of sodium bicarbonate.

o Extraction: Transfer the mixture to a separatory funnel and extract the ester with a suitable
organic solvent, such as diethyl ether or ethyl acetate. Wash the organic layer with water and
then with brine to remove any remaining impurities.

 Purification: Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSO0a),
filter, and remove the solvent under reduced pressure using a rotary evaporator. The crude
product can be further purified by distillation to yield pure Methyl 2-ethyl-3-methylbutyrate.
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Fischer Esterification Workflow
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Potential Research Context
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. Fischer Esterification-Typical Procedures - operachem [operachem.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 2-ethyl-3-
methylbutyrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8614289#cas-number-for-methyl-2-ethyl-3-
methylbutyrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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